Cas no 32619-42-4 (Oleuropein)

• Product Name: Oleuropein
• CAS No: 32619-42-4
• MF: C₂₅H₃₂O₁₃
• MW: 540.513789176941
• MDL: MFCD16879008
• CID: 53921
• PubChem ID: 329749662
• Update Time: 2025-09-04

Oleuropein Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)ethyl [2S-(2α,3E,4β)]-3-ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate
• 2-(3,4-dihydroxyphenyl)ethyl [2S-(2alpha,3E,4beta)]-3-ethylidene-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate
• Oleuropein
• OLEUROPEIN(P) PrintBack
• OLEUROPEIN(RG)
• oleuropein glucoside
• Olive Leaf Extract
• (2S,3E,4S)-3-Ethylidene-2-(β-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetic acid 2-(3,4-dihydroxyphenyl)ethyl ester
• Methyl (4S,5E,6S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-5-ethylidene-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• [ "" ]
• Oleoeuropein
• BCP13595
• 32619-42-4
• (Z)-methyl 4-(2-(3,4-dihydroxyphenethoxy)-2-oxoethyl)-3-ethylidene-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-3,4-dihydro-2H-pyran-5-carboxylate
• C09794
• A821341
• (4S,5Z,6R)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-5-ethylidene-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-4H-pyran-3-carboxylic acid methyl ester
• FT-0639038
• NS00059385
• DTXSID00872007
• methyl 4-{2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl}-3-ethylidene-2-(hexopyranosyloxy)-3,4-dihydro-2H-pyran-5-carboxylate
• 2-(3,4-dihydroxyphenyl)ethyl (2S-(2alpha,3E,4beta))-3-ethylidene-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetate
• [2S-(2alpha,3E,4beta)]-3-ethylidene-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetic acid 2-(3,4-dihydroxyphenyl)ethyl ester
• Vitex Negundo
• Olea european

• MDL： MFCD16879008
• Inchi： 1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,14,18,20-22,24-28,30-32H,6-7,9-10H2,1-2H3/t14?,18-,20-,21+,22-,24?,25+/m1/s1
• InChI Key： RFWGABANNQMHMZ-DAYOUXAKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC)C(CC(=O)OCCC2C=CC(=C(C=2)O)O)C(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 540.18400
• Monoisotopic Mass: 540.18429107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 202
• Molecular Weight: 540.5

Experimental Properties

• Color/Form: Powder
• Density: 1.5000
• Melting Point: 89-90°C
• Boiling Point: 772.9°C at 760 mmHg
• Flash Point: 257.0±26.4 °C
• Refractive Index: 1.629
• Solubility: Soluble in water, acetone, ethanol, pyridine, glacial acetic acid , 5% aq NaOH, dioxane, butano, ethyl acetate, butyl acetate, DMF (50 mg/ml), and methanol. Insoluble in ether, chloroform, petr ether, benzene, and carbon tetrachloride.
• PSA: 201.67000
• LogP: -0.63420
• Specific Rotation: D20 -147° (H2O, alcohol, or acetone); D20 -127°
• Sensitiveness: Easily absorb moisture

Oleuropein Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Iridoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether